Cas no 294211-86-2 ([2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl-, ethyl ester (9CI))

• Product Name: [2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl-, ethyl ester (9CI)
• CAS No: 294211-86-2
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 239595
• PubChem ID: 2762751
• Update Time: 2025-04-19

[2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• [2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl-, ethyl ester (9CI)
• 5,5''-DIMETHYL-[2,2':6',2''-TERPYRIDINE]-4'-CARBOXYLIC ACID ETHYL ESTER
• ethyl 2,6-bis(5-methylpyridin-2-yl)pyridine-4-carboxylate
• 5,5''-dimethyl-2,2':6',2''-terpyridine-4'-carboxylic acid ethyl ester
• Ethyl 5,5''-dimethyl-2,2':6',2''-terpyridine-4'-carboxylate
• Ethyl 5,5''-dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylate
• 5,5-DIMETHYL-[2,2:6,2-TERPYRIDINE]-4-CARBOXYLICACIDETHYLESTER
• FT-0619778
• Ethyl5,5''-dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylate
• DTXSID10376420
• Ethyl 1~5~,3~5~-dimethyl[1~2~,2~2~:2~6~,3~2~-terpyridine]-2~4~-carboxylate
• ethyl 2, 6-bis(5-methylpyridin-2-yl)pyridine-4-carboxylate
• Ethyl 5,5''-dimethyl-2,2';6',2''terpyridine-4'-carboxylate
• 294211-86-2
• J-400956

• Inchi： 1S/C20H19N3O2/c1-4-25-20(24)15-9-18(16-7-5-13(2)11-21-16)23-19(10-15)17-8-6-14(3)12-22-17/h5-12H,4H2,1-3H3
• InChI Key： FDKHMAXGODZZTK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C=CC(C)=CN=2)N=C(C2C=CC(C)=CN=2)C=1)=O

Computed Properties

• Exact Mass: 333.14800
• Monoisotopic Mass: 333.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 513.9°C at 760 mmHg
• Flash Point: 264.6°C
• Refractive Index: 1.582
• PSA: 64.97000
• LogP: 3.99910